molecular formula C18H15NO2 B8429791 1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one CAS No. 51867-06-2

1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one

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CAS No.: 51867-06-2
M. Wt: 277.3 g/mol
InChI Key: XZKCQZDPAWMXSP-UHFFFAOYSA-N
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Description

1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

51867-06-2

Molecular Formula

C18H15NO2

Molecular Weight

277.3 g/mol

IUPAC Name

1-benzoyl-2,2a,3,5-tetrahydrobenzo[cd]indol-4-one

InChI

InChI=1S/C18H15NO2/c20-15-9-13-7-4-8-16-17(13)14(10-15)11-19(16)18(21)12-5-2-1-3-6-12/h1-8,14H,9-11H2

InChI Key

XZKCQZDPAWMXSP-UHFFFAOYSA-N

Canonical SMILES

C1C2CN(C3=CC=CC(=C23)CC1=O)C(=O)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Twenty grams of 1-benzoyl-4,5-epoxy-1,2,2a,3,4,5-hexahydrobenz[cd]indole were dissolved in 500 ml. of benzene. 7.7 g. of zinc iodide were added and the resulting mixture refluxed under nitrogen for about 1.5 hours. Thin layer chromatrography indicated one major spot slightly slower than the spot corresponding to starting material. The reaction mixture was cooled and then diluted with ethyl acetate. The resulting organic layer was washed with water, and with saturated aqueous sodium chloride and was then dried. Evaporation of the solvent yielded a residue comprising 1-benzoyl-4-keto-1,2,2a,3,4,5-hexahydrobenz[cd]indole formed in the above reaction. The residue was crystallized by trituration with ether containing a small amount of benzene, yielding crystals melting at 146°-149° C. (yield equals 16.9 g.)
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